2-(1-Prop-2-enoylpiperidin-4-yl)oxyacetic acid
Description
2-(1-Prop-2-enoylpiperidin-4-yl)oxyacetic acid, also known as PPAOA, is a compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Soluble Epoxide Hydrolase Inhibition
This compound has been identified as a potent inhibitor of soluble epoxide hydrolase (sEH), an enzyme involved in the metabolism of epoxyeicosatrienoic acids (EETs). EETs are endogenous anti-inflammatory mediators, and their stabilization through sEH inhibition has potential therapeutic applications for the treatment of pain and inflammatory diseases .
Anti-Inflammatory Activity
Due to its role as an sEH inhibitor, 2-(1-Prop-2-enoylpiperidin-4-yl)oxyacetic acid may have significant anti-inflammatory effects. This could be particularly beneficial in the development of new anti-inflammatory drugs that are more effective than current treatments .
Pharmacokinetics and Drug Metabolism
The compound’s influence on drug metabolism and pharmacokinetics is another area of interest. Its properties may affect the absorption, distribution, metabolism, and excretion (ADME) of pharmaceuticals, which is crucial for drug design and development .
Chemical Synthesis and Modification
2-(1-Prop-2-enoylpiperidin-4-yl)oxyacetic acid: serves as a versatile intermediate in chemical synthesis. It can be used to create a variety of derivatives with potential applications in medicinal chemistry and materials science .
Biological Process Studies
Researchers can use this compound to study various biological processes, such as enzyme-substrate interactions and cellular signaling pathways. Its unique properties make it an indispensable tool for probing complex biochemical mechanisms.
Development of Diagnostic Agents
The compound’s reactivity and specificity might be harnessed to develop diagnostic agents. For example, it could be used to create probes or markers that target specific enzymes or receptors in the body .
Neuropharmacology
Given its piperidine structure, 2-(1-Prop-2-enoylpiperidin-4-yl)oxyacetic acid may have applications in neuropharmacology. Piperidine derivatives are often explored for their potential effects on the central nervous system, including as treatments for neurodegenerative diseases .
Innovative Therapeutics
Lastly, the compound’s unique structure and pharmacological profile make it a candidate for the development of innovative therapeutics. It could lead to new classes of drugs with novel mechanisms of action for various diseases .
properties
IUPAC Name |
2-(1-prop-2-enoylpiperidin-4-yl)oxyacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO4/c1-2-9(12)11-5-3-8(4-6-11)15-7-10(13)14/h2,8H,1,3-7H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKFQSISPPHSJDC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)N1CCC(CC1)OCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-Prop-2-enoylpiperidin-4-yl)oxyacetic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-[(6-Methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-(5-phenyl-1,2-oxazol-3-yl)methanone](/img/structure/B2363155.png)
![8-cyclopropyl-4-(piperidin-1-yl)pyrido[2,3-d]pyrimidin-7(8H)-one](/img/structure/B2363160.png)
![(2-bromophenyl)(4-((5,6-dimethyl-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)methanone](/img/structure/B2363163.png)
![N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)thiophene-2-carboxamide](/img/structure/B2363168.png)
![ethyl 4-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate](/img/structure/B2363172.png)
![2-Methoxyethyl 6-bromo-2-methyl-5-[(3-methylbut-2-en-1-yl)oxy]-1-benzofuran-3-carboxylate](/img/structure/B2363174.png)
![2-[(2-Ethylbenzimidazolyl)carbonyl]benzoic acid](/img/structure/B2363175.png)
![3-Amino-3-{2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-methylhydrazino}acrylonitrile](/img/structure/B2363178.png)